Cas no 133506-39-5 (Boc-Lys-OSu)

• Product Name: Boc-Lys-OSu
• CAS No: 133506-39-5
• MF: C₁₅H₂₅N₃O₆
• MW: 343.375504255295
• CID: 899629
• Update Time: 2025-05-24

Boc-Lys-OSu Chemical and Physical Properties

Names and Identifiers

• l-lysine(boc) hydroxysuccinimide ester
• NEPSILON-Butoxycarbonyl-L-lysine hydroxysuccinimide ester
• L-LYSINE(BOC)-OSU
• Boc-Lys-OSu

• Inchi： 1S/C15H25N3O6/c1-15(2,3)23-14(22)17-9-5-4-6-10(16)13(21)24-18-11(19)7-8-12(18)20/h10H,4-9,16H2,1-3H3,(H,17,22)/t10-/m0/s1
• InChI Key： FJUZFSSVHZMNMG-JTQLQIEISA-N
• SMILES： N1(C(=O)CCC1=O)OC(=O)[C@@H](N)CCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.17400

Experimental Properties

• PSA: 128.03000
• LogP: 1.64500

Additional information on Boc-Lys-OSu

Recent Advances in the Application of Boc-Lys-OSu (133506-39-5) in Chemical Biology and Pharmaceutical Research

Boc-Lys-OSu (CAS: 133506-39-5), a derivative of lysine protected with a tert-butoxycarbonyl (Boc) group and activated as an N-hydroxysuccinimide (OSu) ester, has emerged as a critical reagent in peptide synthesis and bioconjugation strategies. Recent studies have highlighted its versatility in drug development, protein engineering, and chemical biology applications. This research brief synthesizes the latest findings on Boc-Lys-OSu, focusing on its synthetic utility, mechanistic insights, and emerging applications in targeted therapeutics.

A 2023 study published in Organic & Biomolecular Chemistry demonstrated the efficacy of Boc-Lys-OSu in solid-phase peptide synthesis (SPPS) for constructing complex peptidomimetics. The researchers utilized Boc-Lys-OSu as a key building block to introduce lysine residues with orthogonal protection, enabling selective deprotection for subsequent modifications. This approach facilitated the synthesis of cyclic peptides with enhanced metabolic stability, showcasing the compound's role in advancing peptide-based drug discovery.

In the realm of bioconjugation, Boc-Lys-OSu has been employed in novel linker technologies for antibody-drug conjugates (ADCs). A recent Bioconjugate Chemistry publication (2024) detailed its use in constructing pH-sensitive linkers that release payloads specifically in tumor microenvironments. The study reported improved therapeutic indices in preclinical models, attributed to the precise control over drug release kinetics enabled by Boc-Lys-OSu-derived linkers.

Mechanistic investigations have revealed new insights into the reactivity profile of Boc-Lys-OSu. Advanced mass spectrometry techniques have characterized its acylation kinetics with various nucleophiles, providing a quantitative framework for optimizing conjugation reactions. These findings, published in Journal of the American Chemical Society (2023), have significant implications for designing more efficient bioconjugation protocols in pharmaceutical development.

Emerging applications include the use of Boc-Lys-OSu in PROTAC (proteolysis-targeting chimeras) technology. Recent work in Cell Chemical Biology (2024) demonstrated its utility in constructing heterobifunctional molecules that selectively degrade disease-relevant proteins. The compound's ability to serve as a versatile linker between target-binding and E3 ligase-recruiting moieties has opened new avenues in targeted protein degradation therapeutics.

Quality control and analytical methods for Boc-Lys-OSu have also seen advancements. A 2024 Journal of Pharmaceutical and Biomedical Analysis article presented a validated HPLC method for determining residual solvents and related substances in commercial Boc-Lys-OSu batches, addressing critical quality attributes for pharmaceutical applications. This development supports the growing demand for high-purity reagents in cGMP-compliant manufacturing processes.

The compound's role in materials science has expanded, with recent applications in functionalized biomaterials. Researchers have employed Boc-Lys-OSu to modify polymer surfaces for controlled drug release systems, as reported in Advanced Materials (2023). The protected amino group allows for sequential functionalization strategies, enabling the creation of smart materials with tunable properties.

Looking forward, the pharmaceutical industry anticipates increased utilization of Boc-Lys-OSu in next-generation biotherapeutics. Its compatibility with automated synthesis platforms and growing repertoire of demonstrated applications position it as a valuable tool in both academic research and industrial drug development pipelines. Ongoing research continues to explore novel derivatives and reaction conditions to further expand its synthetic utility.